Cas no 1127120-38-0 (Linezolid-d)
Linezolid-d3 is a deuterate of linezolid (pnu-100766) Linezolid is a synthetic antibiotic that acts by inhibiting the initiation of bacterial protein synthesis

Linezolid-d structure
Product Name:Linezolid-d
CAS No:1127120-38-0
Molecular Formula:C16H17D3FN3O4
Molecular Weight:340.36
CID:1061463
PubChem ID:25217322
Linezolid-d Properties
Names and Identifiers
-
- Linezolid-d3
- 2,2,2-trideuterio-N-[[(5S)-3-(3-fluoro-4-morpholin-4-ylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide-d3
- 2,2,2-trideuterio-N-[[(5S)-3-(3-fluoro-4-morpholin-4-ylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide
- Linezolid D3
- Linospan-d3
- Linox-d3
- N-[[(5S)-3-[3-Fluoro-4-(4-morpholinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl]-acetamide-d3
- Zyvox-d3
- Zyvoxid-d3
- Linezolid-d
- DTXSID20649152
- N-({(5S)-3-[3-Fluoro-4-(morpholin-4-yl)phenyl]-2-oxo-1,3-oxazolidin-5-yl}methyl)(~2~H_3_)acetamide
- F91091
- (S)-Linezolid-d3 (acetamide-d3)
- DA-75023
- HY-10394S
- MS-25189
- 1ST14235D3
- J-002823
- 1127120-38-0
- (S)-LINEZOLID-D3
- AKOS040733603
- CS-0019869
- PNU-100766 D3
-
- InChIKey: TYZROVQLWOKYKF-FUPFOCIHSA-N
- Inchi: InChI=1S/C16H20FN3O4/c1-11(21)18-9-13-10-20(16(22)24-13)12-2-3-15(14(17)8-12)19-4-6-23-7-5-19/h2-3,8,13H,4-7,9-10H2,1H3,(H,18,21)/t13-/m0/s1/i1D3
- SMILES: [2H]C([2H])(C(NC[C@H]1CN(C(O1)=O)C2=CC(F)=C(N3CCOCC3)C=C2)=O)[2H]
Computed Properties
- Exact Mass: 340.162615g/mol
- Surface Charge: 0
- XLogP3: 0.7
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 4
- Monoisotopic Mass: 340.162615g/mol
- Monoisotopic Mass: 340.162615g/mol
- Topological Polar Surface Area: 71.1Ų
- Heavy Atom Count: 24
- Complexity: 472
- Isotope Atom Count: 3
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
Experimental Properties
- LogP: 1.64450
- PSA: 71.11000
- Melting Point: 174-176°C
Linezolid-d Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P008WCP-1mg |
Linezolid-d3 |
1127120-38-0 | ≥99% deuterated forms (d1-d3) | 1mg |
$197.00 | 2025-02-24 | |
A2B Chem LLC | AE14377-1mg |
LINEZOLID-D3 |
1127120-38-0 | ≥99% deuterated forms (d1-d3) | 1mg |
$208.00 | 2024-04-20 | |
ChemScence | CS-0019869-1mg |
Linezolid-d3 |
1127120-38-0 | 1mg |
$390.0 | 2022-04-28 | ||
Key Organics Ltd | MS-25189-1mg |
Linezolid-d3 |
1127120-38-0 | >90% | 1mg |
£442.88 | ||
MedChemExpress | HY-10394S-1mg |
Linezolid-d |
1127120-38-0 | ≥99.0% | 1mg |
¥1980 | 2024-04-20 | |
TRC | L466502-1mg |
Linezolid-d3 |
1127120-38-0 | 1mg |
$ 247.00 | 2023-09-07 |
Linezolid-d Suppliers
Artis.bioche
(CAS:1127120-38-0)
MR./MRS.:QIAN JING LI ( WEI XIN TONG HAO )
Phone:18108108965
Email:3003803754@qq.com
SHANG HAI ZHEN ZHUN Biotechnology Co., Ltd.
(CAS:1127120-38-0)
MR./MRS.:QIU JING LI 1 8 9 1 8 7 5 3 3 0 2
Phone:18918753302
Email:info@zzsrm.com
Anpel
(CAS:1127120-38-0)
MR./MRS.:AN PU SHI YAN
Phone:18502138905
Email:shanpel@anpel.com.cn
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:1127120-38-0)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Linezolid-d Related Literature
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Yongjun Song,Hao Ren,Xianwen Meng,Lei He New J. Chem., 2021,45, 15312-15320
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Hui Li,Wenwen Wang,Jiaojun Tan,Chunmei Li,Qiuyu Zhang RSC Adv., 2015,5, 45459-45466
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Rebecca Docherty,Floriana Tuna,Colin A. Kilner,Eric J. L. McInnes,Malcolm A. Halcrow Chem. Commun., 2012,48, 4055-4057
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Ramesh Chitrakar,Akinari Sonoda,Kenta Ooi,Tahei Tomida Green Chem., 2004,6, 104-109
-
Young Ki Lee,Kyu Hyun,Kyung Hyun Ahn Soft Matter, 2020,16, 9864-9875
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Tizazu Mekonnen,Paolo Mussone,Hamdy Khalil,David Bressler J. Mater. Chem. A, 2013,1, 13379-13398
-
Sha Sun,Huaxin Yao,Feifei Zhang,Jin Zhu Chem. Sci., 2015,6, 930-934
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Seong Jung Kwon,Haesik Yang,Kyungmin Jo,Juhyoun Kwak Analyst, 2008,133, 1599-1604
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Munho Kim,Jung-Hun Seo,Deyin Zhao,Shih-Chia Liu,Kwangeun Kim,Kangmook Lim,Weidong Zhou,Edo Waks,Zhenqiang Ma J. Mater. Chem. C, 2017,5, 264-268
1127120-38-0 (Linezolid-d) Related Products
- 165800-03-3(Linezolid)
- 165800-04-4((S)-N-((3-(3-Fluoro-4-(4-(2-hydroxyacetyl)piperazin-1-yl)phenyl)-2-oxooxazolidin-5-yl)methyl)acetamide)
- 872992-20-6(Acetamide, N-[[(5R)-3-[3-fluoro-4-(4-morpholinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl ]-)
- 908143-04-4(Bis-Linezolid)
- 368891-70-7(PNU 142586)
- 368891-69-4(PNU 142300)
- 1219708-30-1(N,O-Desethylene Linezolid)
- 158985-36-5(tert-Butyl 4-(4-(methoxycarbonyl)phenyl)piperazine-1-carboxylate)
- 139071-79-7((S)-N-[[3-(3-Fluorophenyl)-2-oxo-5-oxazolidinyl]methyl]acetamide)
- 149524-42-5((R)-3-(3-Fluorophenyl)-5-(hydroxymethyl)oxazolidin-2-one)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1127120-38-0)Linezolid-d

Purity:99%/99%
Quantity:1mg/5mg
Price($):248.0/652.0